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Compound of Interest

Compound Name: 2-Bromobenzamide

Cat. No.: B1207801 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety

and proper chemical handling is paramount. This guide provides essential, immediate safety

and logistical information for the proper disposal of 2-Bromobenzamide, a halogenated

organic compound. Adherence to these procedural steps is critical for personnel safety and

environmental protection.

Immediate Safety and Handling Protocols
Before beginning any disposal procedure, it is crucial to consult your institution's specific

Environmental Health and Safety (EHS) protocols and the Safety Data Sheet (SDS) for 2-
Bromobenzamide. Based on available safety data, 2-Bromobenzamide is a skin and eye

irritant and may cause respiratory irritation.[1][2][3] Therefore, appropriate Personal Protective

Equipment (PPE) is mandatory.

Required Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles and a face shield.

Hand Protection: Chemical-resistant gloves (e.g., nitrile, neoprene).

Body Protection: A lab coat. A chemical-resistant apron is recommended if there is a risk of

splashing.
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Respiratory Protection: Work should be conducted in a certified chemical fume hood to

minimize inhalation exposure.[4] If working with fine powders outside of a fume hood, a

NIOSH-approved respirator may be necessary.

An eyewash station and safety shower must be readily accessible.[5]

Quantitative Data Summary
This table summarizes key identification and hazard information for 2-Bromobenzamide.

Property Value Reference

CAS Number 4001-73-4 [1]

Molecular Formula C7H6BrNO [2]

Molecular Weight 200.03 g/mol [1][2]

Appearance Solid [1]

Melting Point 160-162 °C [1]

GHS Hazard Statements H315, H319, H335 [1][2][3]

Hazard Classifications
Skin Irritant 2, Eye Irritant 2,

STOT SE 3
[1][2]

Storage Class Code 11 - Combustible Solids [1]

Incompatible Materials
Strong oxidizing agents,

Strong bases
[6]

Step-by-Step Disposal Procedure
The primary method for the disposal of 2-Bromobenzamide is through a licensed hazardous

waste disposal company. The following steps outline the procedure for preparing the compound

for disposal.

1. Waste Characterization and Segregation:

Characterize 2-Bromobenzamide waste as a halogenated organic solid waste.[7]
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Crucially, do not mix halogenated organic waste with non-halogenated organic waste, as this

can significantly increase disposal costs.[4][8]

Furthermore, do not mix 2-Bromobenzamide waste with other hazardous waste categories

such as acids, bases, heavy metals, or acutely toxic "P-listed" wastes.[4][8]

2. Containerization:

Place the 2-Bromobenzamide waste in a clearly labeled, sealed, and non-reactive

container.

For halogenated organic wastes, green-labeled carboys are often used.[7] Ensure the

container is in good condition, free of leaks, and has a secure, tight-fitting lid.[4]

Leave at least 5% of the container volume as headspace to allow for thermal expansion.[4]

3. Labeling:

Affix a hazardous waste tag to the container as soon as the first drop of waste is added.[4]

The label must include:

The full chemical name: "2-Bromobenzamide".

All chemical constituents and their approximate percentages if it is a mixed waste.

The relevant hazard warnings (e.g., Irritant, Toxic).

The generator's name and location (building and room number).

The accumulation start date.

4. Storage Pending Disposal:

Store the sealed waste container in a designated Satellite Accumulation Area (SAA).

The container must be stored in secondary containment, such as a large, chemically

resistant tub, to contain any potential leaks.[4]
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Store the container away from incompatible materials, direct sunlight, and sources of heat or

ignition. The storage area should be cool and well-ventilated.[4]

5. Arranging for Pickup:

Contact your institution's EHS department to arrange for the pickup and disposal of the

hazardous waste. They will have established procedures with a certified waste disposal

vendor.

Spill Management
In the event of a spill, follow these procedures:

Ensure Proper Ventilation: If the spill is not in a chemical fume hood, evacuate the area and

contact your EHS department.

Contain the Spill: Use an inert absorbent material, such as vermiculite, sand, or a

commercial sorbent pad, to contain the spill.[4]

Collect the Waste: Carefully collect the absorbed material and place it in a sealed, leak-proof

container.

Label as Hazardous Waste: Label the container with a hazardous waste tag, identifying the

contents as "Spill Debris" along with the name "2-Bromobenzamide".
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Caption: Workflow for the proper disposal of 2-Bromobenzamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1207801?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

